Cas no 1806394-03-5 (2-Bromo-1-(2,6-diethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2,6-diethylphenyl)propan-1-one
• CAS No: 1806394-03-5
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4974624
• Update Time: 2023-08-24

2-Bromo-1-(2,6-diethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2,6-diethylphenyl)propan-1-one

• Inchi： 1S/C13H17BrO/c1-4-10-7-6-8-11(5-2)12(10)13(15)9(3)14/h6-9H,4-5H2,1-3H3
• InChI Key： KDUUUXPHQZACJC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1